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Compound of Interest

Compound Name: 3-Pyridylamide oxime

Cat. No.: B074858

Essential Safety and Handling Guide for 3-
Pyridylamide Oxime

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Pyridylamide oxime (also known as 3-Pyridinealdoxime). The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Pyridylamide oxime is presented below.

Property Value Reference
CAS Number 1193-92-6 [11[2]
Molecular Formula C6H6N20 [2]
Molecular Weight 137.14 g/mol [3]
Appearance White powder [11[2]
Melting Point 149 - 153 °C (300.2 - 307.4 °F)  [2]

Purity >97.0% [3]
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Hazard Identification and Personal Protective

Equipment (PPE)

Emergency Overview: Caution! May cause eye and skin irritation. May cause respiratory and

digestive tract irritation. The toxicological properties of this material have not been fully

investigated.[1]

Recommended Personal Protective Equipment (PPE)

To mitigate risks, the following personal protective equipment is mandatory when handling 3-

Pyridylamide oxime.

Protection Type

Specific PPE Requirement

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a risk of
splashing.[4][5]

Protects against eye irritation
from dust particles and

potential splashes.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A flame-
resistant lab coat and long-
sleeved clothing to cover all
exposed skin.[4][6][7]

Prevents skin irritation upon
contact.[1][2] Contaminated
clothing should be removed

and washed before reuse.[1]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator is
required if dust is generated or
if working outside of a fume
hood.[8][9]

Prevents respiratory tract
irritation from inhalation of
dust.[1][2]

Footwear

Closed-toe shoes are required

in all laboratory settings.[4]

Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Protocol
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Adherence to a strict, step-by-step operational protocol is crucial for minimizing exposure and
ensuring safety.

Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood to minimize dust generation and accumulation.[1][10]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.[1][2]

Step-by-Step Handling Procedure

e Preparation:
o Review the Safety Data Sheet (SDS) for 3-Pyridylamide oxime before beginning work.[5]
o Ensure the work area is clean and uncluttered.[10]
o Don all required PPE as specified in the table above.
e Handling:
o Avoid breathing dust.[2] Minimize dust generation during handling and weighing.
o Avoid contact with eyes, skin, and clothing.[1]
o Do not eat, drink, or smoke in the work area.[2][10]
o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
» Storage:
o Store in a tightly closed container.[1][2]
o Keep in a cool, dry, and well-ventilated area away from incompatible substances.[1]

e Post-Handling:
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o Wash hands thoroughly with soap and water after handling.[1][2]
o Clean the work surface to decontaminate it.

o Properly remove and store or dispose of PPE.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[1][2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek medical attention.[1]

Disposal Plan

Dispose of 3-Pyridylamide oxime and any contaminated materials as hazardous waste.

Step-by-Step Disposal Protocol

o Waste Collection:

o Collect waste 3-Pyridylamide oxime and any materials contaminated with it (e.g., gloves,
weighing paper, paper towels) in a designated, properly labeled, and sealed hazardous
waste container.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the chemical name: "3-
Pyridylamide oxime".

o Storage of Waste:
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o Store the sealed waste container in a designated, secure area away from incompatible
materials, pending pickup by a licensed waste disposal contractor.

e Disposal:

o Dispose of the contents and the container in accordance with all applicable local, state,
and federal regulations at an approved waste disposal plant.[2] Do not dispose of it down
the drain.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Pyridylamide oxime.
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Caption: Workflow for Safe Handling and Disposal of 3-Pyridylamide Oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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